Cas no 1242771-39-6 (4-Iodo-2-methyl-5-((tetrahydro-2H-pyran-2-yl)oxy)pyridine)

• Product Name: 4-Iodo-2-methyl-5-((tetrahydro-2H-pyran-2-yl)oxy)pyridine
• CAS No: 1242771-39-6
• MF: C₁₁H₁₄INO₂
• MW: 319.138835430145
• CID: 4828100
• Update Time: 2025-06-09

4-Iodo-2-methyl-5-((tetrahydro-2H-pyran-2-yl)oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methyl-5-((tetrahydro-2H-pyran-2-yl)oxy)pyridine

• Inchi： 1S/C11H14INO2/c1-8-6-9(12)10(7-13-8)15-11-4-2-3-5-14-11/h6-7,11H,2-5H2,1H3
• InChI Key： RDCPVFTYYHIQKM-UHFFFAOYSA-N
• SMILES： IC1C=C(C)N=CC=1OC1CCCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.7
• Topological Polar Surface Area: 31.4

Additional information on 4-Iodo-2-methyl-5-((tetrahydro-2H-pyran-2-yl)oxy)pyridine

4-Iodo-2-methyl-5-((tetrahydro-2H-pyran-2-yl)oxy)pyridine (CAS No. 1242771-39-6): An Overview of a Versatile Compound in Modern Chemistry

4-Iodo-2-methyl-5-((tetrahydro-2H-pyran-2-yl)oxy)pyridine (CAS No. 1242771-39-6) is a highly versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has found applications in various synthetic pathways and as a key intermediate in the development of novel therapeutic agents.

The chemical structure of 4-Iodo-2-methyl-5-((tetrahydro-2H-pyran-2-yl)oxy)pyridine is composed of a pyridine ring substituted with an iodo group at the 4-position, a methyl group at the 2-position, and a tetrahydropyran ether moiety at the 5-position. The presence of these functional groups imparts unique reactivity and stability properties to the molecule, making it an attractive starting material for a wide range of chemical transformations.

In recent years, the use of 4-Iodo-2-methyl-5-((tetrahydro-2H-pyran-2-yl)oxy)pyridine has been extensively explored in the context of medicinal chemistry. One notable application is its role as a building block in the synthesis of bioactive molecules with potential therapeutic applications. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in various disease pathways, such as cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of pyridine-based compounds derived from 4-Iodo-2-methyl-5-((tetrahydro-2H-pyran-2-yl)oxy)pyridine. The results demonstrated that these derivatives exhibited potent inhibitory activity against specific kinases, suggesting their potential as lead compounds for further drug development.

Beyond its applications in medicinal chemistry, 4-Iodo-2-methyl-5-((tetrahydro-2H-pyran-2-yl)oxy)pyridine has also been employed in the development of new materials and functional polymers. The unique electronic properties and high thermal stability of this compound make it suitable for use in advanced materials science applications, such as the fabrication of conductive polymers and organic semiconductors.

In the realm of organic synthesis, 4-Iodo-2-methyl-5-((tetrahydro-2H-pyran-2-yl)oxy)pyridine serves as a valuable intermediate for constructing complex molecular architectures. Its reactivity can be finely tuned through various chemical transformations, including cross-coupling reactions, oxidation, and reduction processes. These reactions enable chemists to introduce a wide array of functional groups and substituents, thereby expanding the scope of potential applications.

The synthetic versatility of 4-Iodo-2-methyl-5-((tetrahydro-2H-pyran-2-yl)oxy)pyridine is further enhanced by its compatibility with modern synthetic methodologies. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to couple this compound with various aryl and alkyl halides, leading to the formation of diverse pyridine derivatives with tailored properties.

In addition to its synthetic utility, 4-Iodo-2-methyl-5-((tetrahydro-2H-pyran-2-yl)oxy)pyridine has been investigated for its potential as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals has opened up new avenues for designing catalysts and materials with enhanced catalytic activity and selectivity.

The environmental impact and safety profile of 4-Iodo-2-methyl-<p>>5-((tetrahydro-2H-pyran-2-yl)-oxy)-pyridine have also been studied to ensure its safe use in various applications. Research indicates that this compound exhibits low toxicity and environmental impact when handled properly, making it suitable for industrial-scale production and use.

In conclusion, 4-Iodo-p>>methyl->5-((tetrahydro-H-methan-yloxy))pyridine) (CAS No. 1-H-methan)methan>yloxy)) (CAS No. 1-methan>H-methan)methan>yloxy)) (CAS No. 1H) is a highly versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, materials science, and coordination chemistry. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.